Cas no 1823833-50-6 (2-(3-Bromo-4-methylphenyl)butanoic acid)

2-(3-Bromo-4-methylphenyl)butanoic acid is a brominated aromatic carboxylic acid derivative with a butanoic acid side chain. This compound is characterized by its bromine substitution at the meta position and a methyl group at the para position of the phenyl ring, which enhances its reactivity and utility in synthetic organic chemistry. The butanoic acid moiety provides versatility for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features allow for selective modifications, enabling applications in cross-coupling reactions, ligand design, and the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to light or moisture.

2-(3-Bromo-4-methylphenyl)butanoic acid structure

1823833-50-6 structure

Product Name:2-(3-Bromo-4-methylphenyl)butanoic acid

CAS No:1823833-50-6

MF:C₁₁H₁₃BrO₂

MW:257.123722791672

CID:5977469

PubChem ID:130134848

Update Time:2025-10-17

2-(3-Bromo-4-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-bromo-4-methylphenyl)butanoic acid
- 1823833-50-6
- EN300-1911219
- 2-(3-Bromo-4-methylphenyl)butanoic acid
- Inchi： 1S/C11H13BrO2/c1-3-9(11(13)14)8-5-4-7(2)10(12)6-8/h4-6,9H,3H2,1-2H3,(H,13,14)
- InChI Key： XYIIVTXGSWVWOE-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=CC(=C1)C(C(=O)O)CC

Computed Properties

Exact Mass: 256.00989g/mol
Monoisotopic Mass: 256.00989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 37.3Å²

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Enamine	EN300-1911219-1g	2-(3-bromo-4-methylphenyl)butanoic acid	1823833-50-6	1g	$699.0	2023-09-17
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Enamine	EN300-1911219-0.25g	2-(3-bromo-4-methylphenyl)butanoic acid	1823833-50-6	0.25g	$642.0	2023-09-17
Enamine	EN300-1911219-0.5g	2-(3-bromo-4-methylphenyl)butanoic acid	1823833-50-6	0.5g	$671.0	2023-09-17
Enamine	EN300-1911219-1.0g	2-(3-bromo-4-methylphenyl)butanoic acid	1823833-50-6	1g	$1070.0	2023-05-31
Enamine	EN300-1911219-2.5g	2-(3-bromo-4-methylphenyl)butanoic acid	1823833-50-6	2.5g	$1370.0	2023-09-17
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